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Compound of Interest

Compound Name: 4-Amino-2-methylpyridine

Cat. No.: B029970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and handling

precautions for 4-Amino-2-methylpyridine (CAS RN: 18437-58-6). The information herein is

compiled from safety data sheets and established laboratory safety protocols to ensure the

protection of personnel and the environment.

Hazard Identification and Classification
4-Amino-2-methylpyridine is classified as hazardous. It is harmful if swallowed and causes

skin and serious eye irritation.[1] The following tables summarize its classification according to

the Globally Harmonized System (GHS).

Signal Word: Warning

GHS Pictograms:

alt text

Table 1: GHS Hazard Statements
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Code Hazard Statement Classification

H302 Harmful if swallowed[1]
Acute Toxicity, Oral
(Category 4)[1]

H315 Causes skin irritation[1] Skin Irritation (Category 2)[1]

H318 / H319
Causes serious eye damage /

eye irritation[1]

Serious Eye Damage/Irritation

(Category 1/2)[1]

| H335 | May cause respiratory irritation[1] | Specific target organ toxicity — single exposure

(Category 3)[1] |

Table 2: GHS Precautionary Statements

Code Precautionary Statement

P261 Avoid breathing dust.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

| P501 | Dispose of contents/container to an approved waste disposal plant. |

Physical and Chemical Properties
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Understanding the physical and chemical properties of 4-Amino-2-methylpyridine is crucial

for its safe handling and storage.

Table 3: Physical and Chemical Properties

Property Value Source

CAS Number 18437-58-6

Molecular Formula C₆H₈N₂

Molecular Weight 108.14 g/mol [1]

Appearance
Light yellow to Orange

powder/crystal

Melting Point 93-97 °C

Boiling Point 143 °C / 9 mmHg

Solubility Soluble in Methanol

| Special Conditions | Hygroscopic | |

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate personal protective equipment are essential to minimize

exposure.

Engineering Controls: Always handle 4-Amino-2-methylpyridine in a well-ventilated area,

preferably within a certified chemical fume hood.[2] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[2][3]

Personal Protective Equipment: The selection of PPE depends on the specific laboratory

operations. The following table provides general recommendations.

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face
Chemical safety goggles
or face shield.[3][4]

Protects against splashes
and dust, preventing
serious eye irritation.

Skin

Chemical-resistant gloves

(e.g., Nitrile) and a lab coat.[2]

[3]

Prevents skin contact which

can cause irritation.

| Respiratory | NIOSH/MSHA-approved respirator (e.g., N95 dust mask) if dust is generated.[2]

| Protects against inhalation, which may cause respiratory irritation.[1] |

PPE Donning Sequence

PPE Doffing Sequence

1. Lab Coat 2. Safety Goggles/
Face Shield 3. Gloves

1. Gloves
(Contaminated)

2. Safety Goggles/
Face Shield 3. Lab Coat End

Start

Click to download full resolution via product page

Caption: Recommended workflow for donning and doffing Personal Protective Equipment
(PPE).

Safe Handling and Storage Procedures
Handling:

Avoid contact with skin, eyes, and clothing.[5]

Avoid the formation and inhalation of dust.[2][6]
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Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands and any exposed skin thoroughly after handling.

Use only in a chemical fume hood.[2]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3]

Store locked up.[3]

This material is hygroscopic; protect from moisture.[7]

Store away from incompatible materials.[3]

Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid

chlorides.[2][7]

Emergency Procedures
Immediate and appropriate response is critical in an emergency.

Table 5: First Aid Measures

Exposure Route First Aid Procedure

Ingestion

Rinse mouth with water.[6] Do NOT
induce vomiting.[2][7] Immediately call a
POISON CENTER or doctor.[3]

Inhalation

Move the victim to fresh air.[2][6] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[6] Seek medical attention.

[2]

Skin Contact

Immediately remove all contaminated clothing.

[3] Wash off with soap and plenty of water for at

least 15 minutes.[2][6] Seek medical advice.[6]
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| Eye Contact | Rinse cautiously with water for at least 15 minutes, also under the eyelids.[2][6]

Remove contact lenses if present and easy to do. Seek immediate medical attention from an

ophthalmologist. |

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2][5][6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, such as nitrogen oxides (NOx) and carbon oxides (CO, CO2).[2][3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus

(SCBA) and full protective gear.[2][6]

Accidental Release Measures:

For any spill, ensure personal safety first. Only trained personnel equipped with

appropriate PPE should conduct the cleanup.[8][9] For major spills, evacuate the area and

call for emergency services.[9]
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Spill Occurs

Assess Spill
(Size & Hazard)

Minor Spill

 Manageable by
 lab personnel 

Major Spill

 Large volume,
 highly hazardous,

 or unknown 

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Evacuate Area
Alert Supervisor &

Emergency Services

Contain Spill
Prevent entry into drains

Cover with inert absorbent
(e.g., vermiculite, sand)

Sweep up & place in
sealed, labeled container

for hazardous waste

Decontaminate Area
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Caption: General workflow for responding to a chemical spill.
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Detailed Experimental Protocol: Spill Cleanup
This protocol outlines the steps for cleaning a minor spill (<10g) of solid 4-Amino-2-
methylpyridine.

Preparation and Assessment:

Alert personnel in the immediate area of the spill.[10]

Consult the Safety Data Sheet (SDS) for specific hazards.[10]

If the material is a dust, close doors to the lab to prevent spread.[8]

Obtain the laboratory's chemical spill kit.[10]

Personal Protective Equipment (PPE):

Don all required PPE as specified in Section 3, including chemical-resistant gloves,

chemical safety goggles, a lab coat, and an N95 respirator to prevent dust inhalation.

Spill Containment and Cleanup:

Prevent the powder from becoming airborne. Do NOT use a dry brush or create sweeping

motions that generate dust.[8][11]

Gently cover the spill with an inert absorbent material like vermiculite or sand to contain

the powder.[8][12]

Carefully scoop or sweep the mixture into a designated, labeled hazardous waste

container.[2][12] Use tools that will not generate dust, such as a plastic dustpan and

scoop.

Ensure no visible residue remains.

Decontamination:

Clean the spill area with a cloth or sponge dampened with soap and water.[12]
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Place all cleaning materials (absorbent, contaminated gloves, cloths) into the hazardous

waste container.[10]

Post-Cleanup:

Carefully doff all PPE and dispose of contaminated items in the hazardous waste

container.

Wash hands thoroughly with soap and water.

Report the spill to the laboratory supervisor.[10]

Replenish the spill kit with any used supplies.[10][12]

Toxicological and Ecological Information
Table 6: Toxicological Summary

Effect Finding

Acute Oral Toxicity Harmful if swallowed (Category 4)[1]

Acute Dermal Toxicity
No specific data available, but skin contact

should be avoided.

Skin Irritation Causes skin irritation (Category 2)[1]

Eye Irritation
Causes serious eye damage/irritation (Category

1/2)[1]

Respiratory Irritation May cause respiratory irritation (Category 3)[1]

| Carcinogenicity | No components of this product present at levels greater than or equal to

0.1% are identified as probable, possible or confirmed human carcinogens by IARC, NTP, or

OSHA. |

Ecological Information:

General advice is to prevent the product from entering drains and the environment.[6][13]
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Data for the related compound 4-aminopyridine shows it is toxic to aquatic life, with an

LC50 of 3.43 mg/l for fish (Oryzias latipes) and an EC50 of 14.5 mg/l for daphnia.[13]

While not the same compound, this suggests that pyridinamines as a class may pose an

environmental risk.

Disposal Considerations
Waste Disposal: All waste material, including the chemical itself and any contaminated

cleanup materials, must be disposed of as hazardous waste.

Procedure: Dispose of contents and container in accordance with local, regional, and

national regulations.[3] Do not mix with other waste. Containers should be triple-rinsed and

disposed of properly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Amino-2-methylpyridine | C6H8N2 | CID 728670 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. jubilantingrevia.com [jubilantingrevia.com]

4. americanchemistry.com [americanchemistry.com]

5. lobachemie.com [lobachemie.com]

6. chemicalbook.com [chemicalbook.com]

7. fishersci.com [fishersci.com]

8. qmul.ac.uk [qmul.ac.uk]

9. unsw.edu.au [unsw.edu.au]

10. sites.rowan.edu [sites.rowan.edu]

11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

12. 5.4 Chemical Spill Procedures [ehs.cornell.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/a78403
https://www.jubilantingrevia.com/uploads/files/32msds_0017GjGhs14Div.3sds2-Amino-4-methylpyridine.pdf
https://www.benchchem.com/product/b029970?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methylpyridine
https://www.fishersci.com/store/msds?partNumber=AAA1417714&productDescription=2-AMINO-4-METHLPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/32msds_0017GjGhs14Div.3sds2-Amino-4-methylpyridine.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2AMINO-4METHYLPYRIDINE-CASNO-695-34-01047-EN.aspx
https://www.chemicalbook.com/msds/4-amino-5-fluoro-2-methylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC153865000&productDescription=2-AMINO-4-PICOLINE+98%25+500GR2&vendorId=VN00032119&countryCode=US&language=en
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.unsw.edu.au/content/dam/pdfs/planning-assurance/safety/resources/2023-00-hs-documents/2022-08-HS421-Chemical-Spills-Guideline.pdf
https://sites.rowan.edu/facilities/_docs/chemical-spill-response-guide-sheet.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10317_msds.pdf
https://ehs.cornell.edu/book/export/html/1097
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide to the Safe Handling of 4-Amino-2-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029970#4-amino-2-methylpyridine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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